Cas no 887580-43-0 (Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-)
887580-43-0 structure
Product Name:Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-
CAS No:887580-43-0
MF:C18H15NO
MW:261.317804574966
CID:713267
Update Time:2026-04-29
Benzenamine,3-([1,1'-biphenyl]-4-yloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-
- 3-(4-phenylphenoxy)aniline
- 3-(biphenyl-4-yloxy)-phenylamine
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- Inchi: InChI=1S/C18H15NO/c19-16-7-4-8-18(13-16)20-17-11-9-15(10-12-17)14-5-2-1-3-6-14/h1-13H,19H2
- InChI Key: YJQRLTCXYNGNSE-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OC3=CC=CC(=C3)N
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
Benzenamine,3-([1,1'-biphenyl]-4-yloxy)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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